(2-Amino-3-chlorophenyl)methanol
Cat. No. B1283943
M. Wt: 157.6 g/mol
InChI Key: XIHOYQMBAUMKCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Al+3:14].[CH2:19]1[O:20][CH2:21][CH2:22][CH2:23]1.[H-:13].[H-:16].[H-:17].[H-:18].[Li+:15].[NH2:1][c:2]1[c:3]([C:4](=[O:5])[O:6][CH3:7])[cH:8][cH:9][cH:10][c:11]1[Cl:12]>>[NH2:1][c:2]1[c:3]([CH2:4][OH:5])[cH:8][cH:9][cH:10][c:11]1[Cl:12]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Al+3]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1cccc(Cl)c1N
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Nc1c(Cl)cccc1CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
